Cas no 885520-82-1 (6-chloro-4-fluoro-1h-indazole-3-carboxylic Acid)
885520-82-1 structure
Product Name:6-chloro-4-fluoro-1h-indazole-3-carboxylic Acid
CAS No:885520-82-1
MF:C8H4ClFN2O2
MW:214.58096408844
CID:1925703
PubChem ID:24728178
Update Time:2025-04-21
6-chloro-4-fluoro-1h-indazole-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
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- 6-Chloro-4-fluoro-1H-indazole-3-carboxylic acid
- 6-CHLORO-4-FLUORO-3-(1H)INDAZOLE CARBOXYLIC ACID
- DTXSID00646240
- 885520-82-1
- 6-chloro-4-fluoro-1h-indazole-3-carboxylic Acid
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- Inchi: 1S/C8H4ClFN2O2/c9-3-1-4(10)6-5(2-3)11-12-7(6)8(13)14/h1-2H,(H,11,12)(H,13,14)
- InChI Key: CPMWCECFUCHQPS-UHFFFAOYSA-N
- SMILES: ClC1C=C(C2C(C(=O)O)=NNC=2C=1)F
Computed Properties
- Exact Mass: 213.9945332g/mol
- Monoisotopic Mass: 213.9945332g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 66Ų
6-chloro-4-fluoro-1h-indazole-3-carboxylic Acid Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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